Cholest-5-en-3beta-yl 2-ethylhexanoate
Cholest-5-en-3beta-yl 2-ethylhexanoate
Brand Name:
Vulcanchem
CAS No.:
41329-01-5
VCID:
VC0213091
InChI:
InChI=1S/C35H60O2/c1-8-10-14-26(9-2)33(36)37-28-19-21-34(6)27(23-28)15-16-29-31-18-17-30(25(5)13-11-12-24(3)4)35(31,7)22-20-32(29)34/h15,24-26,28-32H,8-14,16-23H2,1-7H3/t25-,26?,28+,29+,30-,31+,32+,34+,35-/m1/s1
SMILES:
CCCCC(CC)C(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
Molecular Formula:
C35H60O2
Molecular Weight:
512.8 g/mol
Cholest-5-en-3beta-yl 2-ethylhexanoate
CAS No.: 41329-01-5
Reference Standards
VCID: VC0213091
Molecular Formula: C35H60O2
Molecular Weight: 512.8 g/mol
| CAS No. | 41329-01-5 |
|---|---|
| Product Name | Cholest-5-en-3beta-yl 2-ethylhexanoate |
| Molecular Formula | C35H60O2 |
| Molecular Weight | 512.8 g/mol |
| IUPAC Name | [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2-ethylhexanoate |
| Standard InChI | InChI=1S/C35H60O2/c1-8-10-14-26(9-2)33(36)37-28-19-21-34(6)27(23-28)15-16-29-31-18-17-30(25(5)13-11-12-24(3)4)35(31,7)22-20-32(29)34/h15,24-26,28-32H,8-14,16-23H2,1-7H3/t25-,26?,28+,29+,30-,31+,32+,34+,35-/m1/s1 |
| Standard InChIKey | MOWZDRPKXFFKDM-MTYNKIQNSA-N |
| Isomeric SMILES | CCCCC(CC)C(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4[C@H](C)CCCC(C)C)C)C |
| SMILES | CCCCC(CC)C(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C |
| Canonical SMILES | CCCCC(CC)C(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C |
| PubChem Compound | 170492 |
| Last Modified | Nov 11 2021 |
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